Cas no 898777-16-7 (Ethyl 7-oxo-7-(4-pyrrolidinomethyl)phenylheptanoate)

• Product Name: Ethyl 7-oxo-7-(4-pyrrolidinomethyl)phenylheptanoate
• CAS No: 898777-16-7
• MF: C₂₀H₂₉NO₃
• MW: 331.449166059494
• MDL: MFCD03841550
• CID: 1947304
• PubChem ID: 24724381
• Update Time: 2025-06-13

Ethyl 7-oxo-7-(4-pyrrolidinomethyl)phenylheptanoate Chemical and Physical Properties

Names and Identifiers

• ETHYL 7-OXO-7-[(4-PYRROLIDINOMTHYL)PHENYL]HEPTANOATE
• ethyl 7-oxo-7-[4-(pyrrolidin-1-ylmethyl)phenyl]heptanoate
• LogP
• Ethyl 7-oxo-7-[(4-pyrrolidinomethyl)phenyl]heptanoate
• 898777-16-7
• DTXSID80642780
• MS-21431
• Ethyl 7-oxo-7-{4-[(pyrrolidin-1-yl)methyl]phenyl}heptanoate
• ethyl7-oxo-7-[(4-pyrrolidinomthyl)phenyl]heptanoate
• AKOS016019892
• MFCD03841550
• Ethyl 7-oxo-7-(4-pyrrolidinomethyl)phenylheptanoate

• MDL： MFCD03841550
• Inchi： 1S/C20H29NO3/c1-2-24-20(23)9-5-3-4-8-19(22)18-12-10-17(11-13-18)16-21-14-6-7-15-21/h10-13H,2-9,14-16H2,1H3
• InChI Key： YPJLVCJGKXOKAA-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)CN1CCCC1)CCCCCC(=O)OCC

Computed Properties

• Exact Mass: 331.21500
• Monoisotopic Mass: 331.21474379Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 11
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• Density: 1.073
• Boiling Point: 453.5°C at 760 mmHg
• Flash Point: 228.1°C
• Refractive Index: 1.53
• PSA: 46.61000
• LogP: 3.91660

Additional information on Ethyl 7-oxo-7-(4-pyrrolidinomethyl)phenylheptanoate

Ethyl 7-oxo-7-(4-pyrrolidinomethyl)phenylheptanoate (CAS No. 898777-16-7): A Comprehensive Overview

Ethyl 7-oxo-7-(4-pyrrolidinomethyl)phenylheptanoate, with the chemical formula C₁₇H₂₇NO₄, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 898777-16-7, has garnered attention due to its structural complexity and potential biological activities. The presence of a phenoxyacetic acid moiety linked to a pyrrolidine ring suggests possible interactions with biological targets, making it a valuable candidate for further investigation in drug discovery and development.

The synthesis of Ethyl 7-oxo-7-(4-pyrrolidinomethyl)phenylheptanoate involves multi-step organic reactions, including condensation, cyclization, and esterification processes. The precise arrangement of functional groups around the core phenyl ring and the heptanoate side chain contributes to its unique chemical properties. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been employed to elucidate its molecular structure, confirming the presence of the expected functional groups and stereochemistry.

Recent research has highlighted the importance of structurally diverse compounds in modulating biological pathways. Ethyl 7-oxo-7-(4-pyrrolidinomethyl)phenylheptanoate has been investigated for its potential role in inhibiting specific enzymes and receptors involved in inflammatory and metabolic diseases. Studies have demonstrated that compounds with a similar phenoxyacetic acid scaffold can exhibit anti-inflammatory effects by modulating the activity of cyclooxygenase (COX) enzymes and peroxisome proliferator-activated receptors (PPARs). The pyrrolidine moiety in Ethyl 7-oxo-7-(4-pyrrolidinomethyl)phenylheptanoate may further enhance its binding affinity to these targets, potentially leading to more potent therapeutic effects.

In vitro studies have shown that Ethyl 7-oxo-7-(4-pyrrolidinomethyl)phenylheptanoate can interact with various biological targets, including serine/threonine kinases and growth factor receptors. These interactions may lead to downstream effects that affect cell proliferation, differentiation, and survival. The compound's ability to modulate these pathways makes it a promising candidate for further exploration in oncology research. Additionally, its structural features suggest potential applications in treating neurodegenerative disorders, where modulation of protein aggregation and neuronal signaling is crucial.

The pharmacokinetic properties of Ethyl 7-oxo-7-(4-pyrrolidinomethyl)phenylheptanoate are also of great interest. Its molecular weight and lipophilicity influence its absorption, distribution, metabolism, and excretion (ADME) profiles. Preliminary studies have indicated that the compound exhibits moderate solubility in water and organic solvents, which may facilitate its formulation into various dosage forms. Further research is needed to optimize its pharmacokinetic properties and enhance bioavailability for clinical applications.

One of the key challenges in developing new pharmaceuticals is overcoming drug resistance mechanisms. Ethyl 7-oxo-7-(4-pyrrolidinomethyl)phenylheptanoate has been explored as a potential chemosensitizer, capable of enhancing the efficacy of existing chemotherapeutic agents by inhibiting resistance pathways. Its ability to interact with multiple targets suggests that it may be used in combination therapies, improving treatment outcomes for patients with refractory diseases.

The synthesis and characterization of Ethyl 7-oxo-7-(4-pyrrolidinomethyl)phenylheptanoate have also contributed to advancements in synthetic organic chemistry. The development of efficient synthetic routes has provided insights into constructing complex molecular architectures with high precision. These methodologies can be applied to other drug-like molecules, facilitating the discovery of novel therapeutic agents.

Future directions for research on Ethyl 7-oxo-7-(4-pyrrolidinomethyl)phenylheptanoate include exploring its mechanism of action in greater detail and conducting preclinical studies to assess its safety and efficacy. Investigating its interactions with specific proteins and enzymes will provide a deeper understanding of its biological effects. Additionally, computational modeling techniques such as molecular docking can be employed to predict potential binding sites and optimize lead structures for improved potency.

In conclusion, Ethyl 7-oxo-7-(4-pyrrolidinomethyl)phenylheptanoate (CAS No. 898777-16-7) is a structurally complex compound with significant potential in pharmaceutical research. Its unique chemical properties and biological activities make it a valuable tool for investigating therapeutic targets related to inflammation, metabolism, oncology, and neurodegenerative diseases. Further research is warranted to fully elucidate its pharmacological effects and explore its clinical applications.